Cas no 281655-47-8 ((2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyrimidin-2-yl)propanoic acid)

• Product Name: (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyrimidin-2-yl)propanoic acid
• CAS No: 281655-47-8
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• CID: 5823457
• PubChem ID: 124301868
• Update Time: 2025-06-28

(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyrimidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyrimidin-2-yl)propanoic acid
• 2-Pyrimidinepropanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αS)- (9CI)
• (2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-pyrimidin-2-ylpropanoic acid
• 281655-47-8
• EN300-657735

• Inchi： 1S/C22H19N3O4/c26-21(27)19(12-20-23-10-5-11-24-20)25-22(28)29-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18-19H,12-13H2,(H,25,28)(H,26,27)/t19-/m0/s1
• InChI Key： ZYEBSBDLCHRWNS-IBGZPJMESA-N
• SMILES： C(O)(=O)[C@@H](NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CC1=NC=CC=N1

Computed Properties

• Exact Mass: 389.13755610g/mol
• Monoisotopic Mass: 389.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 633.8±55.0 °C(Predicted)
• pka: 3.52±0.10(Predicted)

Additional information on (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyrimidin-2-yl)propanoic acid

Chemical Compound CAS No 281655-47-8: A Comprehensive Overview

The chemical compound with CAS No 281655-47-8, known as (2S)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyrimidin-2-yl)propanoic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and drug discovery. This compound has garnered attention due to its unique structure and potential biological activities, making it a subject of extensive research in recent years.

Structure and Synthesis

The molecule consists of a central propanoic acid backbone with a chiral center at the second carbon atom, designated as (2S). Attached to this carbon is a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis. The Fmoc group is connected via an amino linkage, which introduces steric hindrance and electronic effects that can influence the molecule's reactivity and stability. At the third carbon of the propanoic acid chain, there is a pyrimidin-2-yl substituent, which adds aromaticity and potential hydrogen bonding capabilities to the molecule.

The synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts acylation for the introduction of the Fmoc group and nucleophilic aromatic substitution for attaching the pyrimidine ring. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling researchers to explore more complex derivatives.

Biological Activity and Applications

Research into CAS No 281655-47-8 has revealed promising biological activities, particularly in the context of enzyme inhibition and drug delivery systems. The Fmoc group is known to enhance solubility and stability in physiological conditions, making it an attractive candidate for peptide-based therapeutics. Additionally, the pyrimidine moiety has been shown to interact with various biological targets, including kinases and nucleic acids.

Recent studies have focused on leveraging this compound as a building block for constructing larger bioactive molecules. For instance, its use as a linker in antibody-drug conjugates (ADCs) has been explored due to its ability to stabilize payloads during circulation while ensuring efficient release upon target engagement.

Current Research Trends

Emerging research trends indicate a growing interest in modifying CAS No 281655-47-8 to enhance its pharmacokinetic properties. By introducing additional functional groups or altering the stereochemistry at the chiral center, scientists aim to improve bioavailability and reduce off-target effects.

Moreover, computational chemistry tools are being employed to predict the binding affinities of this compound with various biological targets. These simulations provide valuable insights into its potential as an inhibitor or modulator of key cellular pathways involved in diseases such as cancer and neurodegenerative disorders.

Future Prospects

The future of CAS No 281655-47-8 lies in its continued development as a versatile building block for advanced therapeutic agents. With ongoing advancements in synthetic methodologies and computational modeling, this compound is poised to play a critical role in the creation of next-generation drugs.

In conclusion, CAS No 281655-47-8 represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, coupled with promising biological activities, positions it as a key molecule for future research endeavors.